Cas no 68891-21-4 (N2-Isobutyryl-2'-deoxyguanosine)

• Product Name: N2-Isobutyryl-2'-deoxyguanosine
• CAS No: 68891-21-4
• MF: C₁₄H₁₉N₅O₅
• MW: 337.331162691116
• CID: 2163585
• Update Time: 2023-08-05

N2-Isobutyryl-2'-deoxyguanosine Chemical and Physical Properties

Names and Identifiers

• Poe (21) dinonylphenol
• POE(10)Dinonylphenol
• N2-Isobutyryl-2'-deoxyguanosine
• Guanosine, 2'-deoxy-N-(2-methyl-1-oxopropyl)-
• N2-Isobutyryl-2-deoxyguanosine
• N-IB-DG
• 2'-Deoxy-N2-isobutyrylguanosine
• dG-Ibu
• SIDXEQFMTMICKG-DJLDLDEBSA-
• C14H19N5O5
• 2-N-isobutyryldeoxyguanosine
• 2'-Deoxy-N-isobutyrylguanosine
• 2-Deoxy-N2-isobutyrylguanosine
• 2-N-isobutyryl-2'-deoxyguanosine
• N-[9-[(2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-6-oxo-3

• Inchi： 1S/C14H19N5O5/c1-6(2)12(22)17-14-16-11-10(13(23)18-14)15-5-19(11)9-3-7(21)8(4-20)24-9/h5-9,20-21H,3-4H2,1-2H3,(H2,16,17,18,22,23)/t7-,8+,9+/m0/s1
• InChI Key： SIDXEQFMTMICKG-DJLDLDEBSA-N
• SMILES： O1[C@H](CO)[C@H](C[C@@H]1N1C=NC2C(NC(NC(C(C)C)=O)=NC1=2)=O)O

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 554
• XLogP3: 0.3
• Topological Polar Surface Area: 138

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleosides Purine 2'-deoxyribonucleosides